Cas no 59660-68-3 (2-(2,4,6-trimethylphenyl)propan-2-ol)

2-(2,4,6-trimethylphenyl)propan-2-ol structure
59660-68-3 structure
Product Name:2-(2,4,6-trimethylphenyl)propan-2-ol
CAS No:59660-68-3
MF:C12H18O
MW:178.270723819733
MDL:MFCD09260837
CID:950445
Update Time:2025-04-19

2-(2,4,6-trimethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4,6-trimethylphenyl)propan-2-ol
    • 2-mesityl-2-propanol
    • 2-Mesityl-indan-1,3-dion
    • 2-mesitylindane-1,3-dione
    • 2-Mesityl-propan-2-ol
    • MDL: MFCD09260837
    • Inchi: 1S/C12H18O/c1-8-6-9(2)11(10(3)7-8)12(4,5)13/h6-7,13H,1-5H3
    • InChI Key: JFDXATFYWOLYQQ-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 178.13600
  • Monoisotopic Mass: 178.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 0.958
  • Boiling Point: 230.1°C at 760 mmHg
  • Flash Point: 99.8°C
  • Refractive Index: 1.514
  • PSA: 20.23000
  • LogP: 2.83920

2-(2,4,6-trimethylphenyl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB430305-1 g
2-(2,4,6-Trimethylphenyl)-2-propanol
59660-68-3
1g
€482.30 2022-03-24
abcr
AB430305-5 g
2-(2,4,6-Trimethylphenyl)-2-propanol
59660-68-3
5g
€1,143.80 2022-03-24
Enamine
EN300-341935-1.0g
2-(2,4,6-trimethylphenyl)propan-2-ol
59660-68-3
1.0g
$739.0 2023-02-23
Enamine
EN300-341935-2.5g
2-(2,4,6-trimethylphenyl)propan-2-ol
59660-68-3
2.5g
$1531.0 2023-08-31
Enamine
EN300-341935-5.0g
2-(2,4,6-trimethylphenyl)propan-2-ol
59660-68-3
5.0g
$1939.0 2023-02-23
Enamine
EN300-341935-10.0g
2-(2,4,6-trimethylphenyl)propan-2-ol
59660-68-3
10.0g
$2438.0 2023-02-23
Enamine
EN300-341935-1g
2-(2,4,6-trimethylphenyl)propan-2-ol
59660-68-3
1g
$739.0 2023-08-31
Enamine
EN300-341935-5g
2-(2,4,6-trimethylphenyl)propan-2-ol
59660-68-3
5g
$1939.0 2023-08-31
Enamine
EN300-341935-10g
2-(2,4,6-trimethylphenyl)propan-2-ol
59660-68-3
10g
$2438.0 2023-08-31
abcr
AB430305-1g
2-(2,4,6-Trimethylphenyl)-2-propanol; .
59660-68-3
1g
€1555.10 2025-04-17
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.